Cas no 1695484-59-3 (2,2-difluoro-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine)

• Product Name: 2,2-difluoro-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine
• CAS No: 1695484-59-3
• MF: C₈H₁₃F₂N₃
• MW: 189.205728292465
• CID: 5957880
• PubChem ID: 126973850
• Update Time: 2025-06-27

2,2-difluoro-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine
• 2,2-difluoro-1-[1-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-amine
• EN300-1930787
• 1695484-59-3

• Inchi： 1S/C8H13F2N3/c1-5(2)13-6(3-4-12-13)7(11)8(9)10/h3-5,7-8H,11H2,1-2H3
• InChI Key： AJVLUIHGPOLKLI-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC=NN1C(C)C)N)F

Computed Properties

• Exact Mass: 189.10775375g/mol
• Monoisotopic Mass: 189.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 2,2-difluoro-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine

Professional Introduction to Compound with CAS No 1695484-59-3 and Product Name: 2,2-difluoro-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine

The compound identified by the CAS number 1695484-59-3 and the product name 2,2-difluoro-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of fluorine atoms and a pyrazole core enhances its pharmacological profile, making it a promising candidate for further exploration.

Recent research in the area of heterocyclic compounds has highlighted the importance of pyrazole derivatives in the design of novel therapeutic agents. The structural motif of 2,2-difluoro-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine incorporates a fluorinated pyrazole ring, which is known for its ability to modulate enzyme activity and interact with biological targets. This modification not only improves metabolic stability but also enhances binding affinity, crucial factors in the development of effective pharmaceuticals.

The substituent (propan-2-yl) at the 1-position of the pyrazole ring contributes to the compound's solubility and bioavailability, making it more suitable for oral administration. This feature is particularly important in drug development, where formulation issues can significantly impact therapeutic efficacy. The combination of fluorine and aliphatic side chains in this molecule creates a balance between lipophilicity and polarizability, optimizing its interaction with biological membranes and receptors.

In the context of current pharmaceutical research, compounds like 2,2-difluoro-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine are being evaluated for their potential in treating various diseases. Studies have shown that fluorinated pyrazole derivatives exhibit anti-inflammatory, anti-viral, and anti-cancer properties. The specific arrangement of atoms in this compound allows it to engage with multiple biological pathways simultaneously, offering a multitarget approach that could be more effective than traditional monotherapies.

The synthesis of 2,2-difluoro-1-1-(propan-2-yl)-1H-pyrazol-5-yethanamine involves sophisticated organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework. These methods ensure high yield and purity, which are essential for subsequent pharmacological testing.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug discovery. By modifying various functional groups within its structure, chemists can generate a library of analogs with tailored properties. This approach has been successfully applied in other areas of medicinal chemistry, leading to the identification of novel lead compounds with improved pharmacokinetic profiles.

The pharmacokinetic properties of 2,2-difluoro-N-(propyl)-N'-[5-(trifluoromethyl)pyrazol]-ethylideneamine (the systematic name) are another critical area of investigation. Preliminary studies suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These findings are encouraging for further development as they indicate that the molecule is likely to be well-tolerated and effective when administered orally.

Furthermore, computational modeling has played a pivotal role in understanding the interactions between this compound and biological targets. Molecular docking studies have revealed that it can bind effectively to enzymes and receptors involved in disease pathways. This computational data provides valuable insights into how modifications can be made to enhance binding affinity and selectivity.

The potential applications of CAS No 1695484:59:3 extend beyond traditional therapeutic areas. Researchers are exploring its use in agrochemicals and material science due to its unique chemical properties. For instance, fluorinated pyrazoles have been shown to improve crop protection agents by enhancing their stability and efficacy against pests.

In conclusion, 1695484:59:3 represents a significant advancement in pharmaceutical chemistry with its innovative structure and promising pharmacological properties. The combination of fluorine atoms, propanamidine moiety,and pyrazole core makes it an attractive candidate for further research and development. As our understanding of molecular interactions continues to grow, 1695484:59:3 could pave the way for new treatments targeting various diseases.